Cas no 5438-96-0 ( )

structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- 2-(dioctylamino)-1-(5,6,7,8-tetrahydroacridin-3-yl)ethanol,hydrochloride
- NSC-15036
- 2-(Dioctylamino)-1-(5,6,7,8-tetrahydroacridin-3-yl)ethan-1-ol--hydrogen chloride (1/1)
- 2-(dioctylamino)-1-(5,6,7,8-tetrahydroacridin-3-yl)ethanol
- 5438-96-0
- NSC15036
- DS-003423
- DTXSID10698295
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- Inchi: InChI=1S/C31H50N2O.ClH/c1-3-5-7-9-11-15-21-33(22-16-12-10-8-6-4-2)25-31(34)28-20-19-27-23-26-17-13-14-18-29(26)32-30(27)24-28;/h19-20,23-24,31,34H,3-18,21-22,25H2,1-2H3;1H
- InChI Key: GAIWYGGMALBHMO-UHFFFAOYSA-N
- SMILES: CCCCCCCCN(CCCCCCCC)CC(C1=CC2=NC3=C(CCCC3)C=C2C=C1)O.Cl
Computed Properties
- Exact Mass: 466.3926
- Monoisotopic Mass: 501.361167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 35
- Rotatable Bond Count: 17
- Complexity: 496
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.4
Experimental Properties
- Density: 1.001
- Boiling Point: 611.6°C at 760 mmHg
- Flash Point: 323.7°C
- Refractive Index: 1.547
- PSA: 36.36
- LogP: 8.97200
Related Literature
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Sandrine Thicoipe,Philippe Carbonnière,Claude Pouchan Phys. Chem. Chem. Phys., 2013,15, 11646-11652
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Xiao-Wei Zhang,Zu-Feng Xiao,Mei-Mei Wang,Yan-Jun Zhuang,Yan-Biao Kang Org. Biomol. Chem., 2016,14, 7275-7281
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Miroslav Kloz,Rienk van Grondelle,John T.M. Kennis Phys. Chem. Chem. Phys., 2011,13, 18123-18133
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Bingbing Zhang,Haiquan Su,Xiaojun Gu,Yulong Zhang,Pengzhan Wang,Xuefen Li,Xiaohong Zhang,Huimin Wang,Xuzhuang Yang,Shanghong Zeng Catal. Sci. Technol., 2013,3, 2639-2645
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Cheng Ruan,Xue Bai,Chun Sun,Haobin Chen,Changfeng Wu,Xiongbin Chen,Hongda Chen,Vicki L. Colvin RSC Adv., 2016,6, 106225-106229
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